Cas no 1361715-74-3 (2'-Bromomethyl-3,5-dichloro-6'-trifluoromethyl-biphenyl)

• Product Name: 2'-Bromomethyl-3,5-dichloro-6'-trifluoromethyl-biphenyl
• CAS No: 1361715-74-3
• MF: C₁₄H₈BrCl₂F₃
• MW: 384.018531799316
• CID: 4996458
• Update Time: 2025-05-19

2'-Bromomethyl-3,5-dichloro-6'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Bromomethyl-3,5-dichloro-6'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H8BrCl2F3/c15-7-8-2-1-3-12(14(18,19)20)13(8)9-4-10(16)6-11(17)5-9/h1-6H,7H2
• InChI Key： ASZDJTLJKMZTHG-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(C(F)(F)F)=C1C1C=C(C=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 6.2
• Topological Polar Surface Area: 0

Additional information on 2'-Bromomethyl-3,5-dichloro-6'-trifluoromethyl-biphenyl

Comprehensive Guide to 2'-Bromomethyl-3,5-dichloro-6'-trifluoromethyl-biphenyl (CAS No. 1361715-74-3)

2'-Bromomethyl-3,5-dichloro-6'-trifluoromethyl-biphenyl (CAS No. 1361715-74-3) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This compound features a unique biphenyl structure substituted with bromomethyl, dichloro, and trifluoromethyl groups, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The molecular formula of 2'-Bromomethyl-3,5-dichloro-6'-trifluoromethyl-biphenyl is C14H8BrCl2F3, with a molecular weight of 384.02 g/mol. Its structural complexity allows for versatile reactivity, particularly in cross-coupling reactions, which are pivotal in modern organic synthesis. The presence of bromomethyl and trifluoromethyl groups enhances its utility in creating more complex molecules, especially in the development of bioactive compounds.

One of the key reasons for the growing interest in CAS No. 1361715-74-3 is its role in the synthesis of advanced materials and pharmaceuticals. For instance, the trifluoromethyl group is known to improve the metabolic stability and bioavailability of drug candidates, making this compound a popular choice in medicinal chemistry. Additionally, the dichloro substitution pattern offers unique electronic properties that can be leveraged in material science applications.

In recent years, the demand for 2'-Bromomethyl-3,5-dichloro-6'-trifluoromethyl-biphenyl has surged due to its relevance in cutting-edge research areas such as fluorinated compounds and halogenated intermediates. Fluorinated compounds, in particular, have gained attention for their applications in pharmaceuticals, agrochemicals, and electronic materials. This compound’s ability to serve as a precursor in these fields makes it a subject of significant scientific and commercial interest.

From a synthetic perspective, CAS No. 1361715-74-3 is often employed in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex organic frameworks, and the bromomethyl group in this compound acts as an excellent leaving group, facilitating efficient bond formation. Researchers also appreciate its stability under various reaction conditions, which simplifies handling and storage.

The agrochemical industry has also shown interest in 2'-Bromomethyl-3,5-dichloro-6'-trifluoromethyl-biphenyl due to its potential use in developing novel pesticides and herbicides. The trifluoromethyl group, in particular, is known to enhance the biological activity of agrochemicals, providing improved efficacy and environmental stability. This has led to increased research into its derivatives and analogs.

Another area where CAS No. 1361715-74-3 is gaining traction is in the field of liquid crystals and OLED materials. The biphenyl core, combined with halogen and fluorinated substituents, offers desirable electronic and optical properties, making it a candidate for advanced display technologies. As the demand for high-performance materials grows, this compound’s role in material science is expected to expand further.

For researchers and manufacturers, sourcing high-quality 2'-Bromomethyl-3,5-dichloro-6'-trifluoromethyl-biphenyl is critical. Reputable suppliers provide this compound with detailed analytical data, including HPLC, NMR, and mass spectrometry results, ensuring its purity and suitability for various applications. Proper storage conditions, such as keeping it in a cool, dry place away from light, are essential to maintain its stability over time.

In conclusion, 2'-Bromomethyl-3,5-dichloro-6'-trifluoromethyl-biphenyl (CAS No. 1361715-74-3) is a versatile and valuable compound in synthetic chemistry, with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and reactivity make it a sought-after intermediate for researchers and industries alike. As scientific advancements continue, the demand for this compound is likely to grow, solidifying its importance in modern chemistry.